Temporary plugging and diversion fracturing (TPDF) is a common method to increase production and efficiency in shale gas reservoirs, but the growth law of diversion fractures and the temporary plugging mechanism are still unclear, which restricts the further optimization of temporary plugging fracturing schemes. Therefore, in this study, a series of simulation experiments of TPDF in a horizontal well with multi-clusters were carried out for the Longmaxi Shale outcrop by using a large true triaxial fracturing system. The laboratory method of “inner-fracture + inner-segment” TPDF with multiple clusters of perforation in horizontal wells was proposed, and the fracture initiation law and control factors, including the number of clusters and the method of perforating, were investigated. The experimental results show that the peak pressures of inner-fracture temporary plugging (IFTP) and inner-segment temporary plugging (ISTP) stages are higher, and the number of diversion fractures and the overall complexity of hydraulic fractures (HFs) are higher when the number of perforation clusters is five. The peak pressures of IFTP and ISTP do not increase significantly under the fixed-face perforating condition compared with the helical perforating, but the pressure profile fluctuates more frequently, the overall HF morphology is more complex, and the number of diversion fractures and transverse hydraulic fractures (THFs) is higher. In addition, the diversion of multi-fractures corresponds to a stage of frequent fluctuations in the wellhead pressure, during which the pressure reaches the peak and drops sharply, indicating the generation of diversion fractures with larger fracture widths that grow toward the surface of the rock sample. The results of the study provide a theoretical basis for the design of TPDF schemes in the laminar-rich Longmaxi Formation shale reservoir.

Coalbed methane reservoirs exhibit a low strength and high heterogeneity, rendering them susceptible to coal fines generation during hydraulic fracturing operations. The detrimental impact of coal fines on the conductivity of the propped fracture has been overlooked, leading to a substantial negative effect on the later-stage recovery of coalbed methane reservoirs. Moreover, the particle size distribution of the composite proppant also affects the conductivity of the propped fracture. To mitigate the damage caused by coal fines to the conductivity of the proppant pack in CBM reservoirs, this study conducted conductivity tests on actual coal rock fractures. The aim was to assess the effect of various particle size ratios in composite proppant blends on the conductivity of complex fractures in CBM reservoirs. The ultimate goal was to identify an optimized proppant blending approach that is suitable for hydraulic fracturing in coal seams. The results indicated that, in terms of the short-term conductivity of coalbed methane reservoirs, the conductivity of composite proppants is primarily influenced by the proportion of large or small particles. A higher proportion of large particles corresponds to a stronger conductivity (e.g., the conductivity is highest at a particle ratio of 5:1:1 for large, medium, and small particles). On the other hand, a higher proportion of small particles leads to a poorer conductivity (the conductivity is lowest when the particle ratio is 1:1:5). In the long-term conductivity of coalbed methane reservoirs, the fluid flushing of the fracture surfaces generates coal fines, and small particles can fill the gaps between larger particles, hindering the infiltration of coal fines. Therefore, it is important to control the particle size ratio of composite proppants, with a predominant proportion of larger particles. This approach can maintain long-term conductivity and prevent the excessive infiltration of coal fines, thereby avoiding fracture blockage (e.g., the conductivity is highest at a particle ratio of 5:1:5, followed by a ratio of 3:1:3). Furthermore, considering the influence of proppant placement methods and the support effect on near-wellbore opening fractures and far-end sliding fractures, segmented placement is utilized to fully fill the fractures for short-term conductivity, whereas mixed placement is employed for long-term conductivity to achieve a balance in particle gaps and hinder the infiltration of coal fines. The findings of this study contribute to the understanding of proppant selection and placement strategies for efficient hydraulic fracturing in coalbed methane reservoirs.

Plasma-activated water (PAW) is water that has been treated with atmospheric pressure plasma. Due to the presence of reactive oxygen and nitrogen species (RONS), PAW can be used in various applications such as (1) surface disinfection and food decontamination, (2) enhancement in seed germination, and (3) enhancement in surface cooling in the nucleate boiling regime. Briefly, for surface disinfection, the reactive species in PAW can induce oxidative stress on microbes; for enhancement of seed germination, the reactive species in PAW can trigger seed germination and provide nutrients; for enhancement in surface cooling, the reactive species cause a reduction in the surface tension of PAW, facilitating the phase-change heat transfer and, quite unexpectedly, minimizing the surface oxidation. Here, we review the physicochemical properties of PAW, the three commonly used techniques (plasma jet, dielectric barrier discharge, and corona discharge) for generating atmospheric pressure plasma, and the use of PAW for the above three applications. In particular, we review the recent development of the miniaturization of the plasma generator integrated with an acoustic neutralizer to produce plasma-activated aerosols, elimination of the need for storage, and the interesting physicochemical properties of PAW that lead to cooling enhancement.

Large-energy microseismic events, coal bursts, and other abnormal mine stress are often observed in spatial isolated island areas in the roof water-rich gob-side working face during mining operations. In view of this problem, numerical simulation and on-site microseismic monitoring are employed to study the advance abutment stress and strata fracture structure in the spatial island area formed by ‘roof drainage + goaf’ during mining and the method of eliminating the spatial island area. The results show that the lateral stress is distributed in a step-like pattern, and the drainage area and goaf are superimposed to form a high-stress space island area before the mining of the working face along the goaf. The distribution pattern of the advance abutment stress in the spatial island area changes from ‘C’ type to ‘S’ type during the mining process. The strata structure of the roof water-rich gob-side working face is either a single-peak arch or double-peak arch, and the arch peak corresponds to the boundary of the drainage area. The method of local hydraulic fracturing can eliminate the influence of spatial island areas and improve the safety of roof water-rich gob-side working face mining.

Peptide modification has emerged as an important topic in the academic community and pharmaceutical industry. However, they are primarily focused on the diversification of amines, thiols, and alcohols. Direct and chemoselective modification of acid residues in peptides is relatively underdeveloped. In this context, we report a novel and efficient method for the direct functionalization of acid residues in peptides. By using ynamides as reaction partners, the adducts are rapidly obtained in moderate to excellent yields at room temperature in water. This approach shows excellent chemoselectivity and a broad scope including dipeptides bearing unprotected Trp or Tyr residue and free Ser or Gln residue.

There are various organic compounds that can be utilized in the organic Rankine cycle as working fluids. The selection of a suitable working fluid is complicated due to the large number of options and factors affecting the choice, such as thermodynamic properties, environmental impact, cost, etc. This study evaluates seven different pure organic compounds and twenty-one of their binary zeotropic mixtures as potential working fluids for the organic Rankine cycle powered by a heat source at 200 °C. The pure organic fluids show higher exergy efficiency, higher specific net power output, and lower heat exchange area requirements compared to the binary mixtures. Among the pure fluids, RE347mcc performs the best in terms of exergy efficiency, followed by neopentane, isopentane, and pentane. Cyclopentane exhibits the highest power production capacity per unit mass flow rate of the working fluid. Two mixtures, pentane/Novec 649 and cyclopentane/Novec 649, showed significantly higher exergy efficiency than their individual components, but at significantly lower specific power production capacity. The study presents an interesting trade-off between exergy efficiency and heat exchange area, indicating that a small increase in exergy efficiency can lead to a large decrease in the required heat exchange area. The outcomes of this study can help in selecting suitable working fluids for ORC operation with a heat source at 200 °C.

Flow pattern monitoring of gas–liquid–solid mixed flow has great significance to enhance the quality and efficiency of material mixing, and the material transport mechanism and dynamic control strategy are faced with significant challenges. To solve these problems, a computational fluid mechanics and discrete element method (CFD-DEM) coupling modeling and solving approach based on soft sphere and porous models is presented to explore material transport mechanisms. The user-defined function (UDF) is adopted to perform data communication, and the porosity of the porous model is calculated to achieve the bidirectional calculation of Eulerian fluid and Lagrange particle phases. Material transport processes of gas–liquid–solid mixed flows are discussed to explore material transport mechanisms of particle flow and the flow pattern evolution laws under the inflation control are obtained. The results show that the particles are not evenly distributed under the synergistic action of impeller rotation and inflation. The particles in the upper and lower impeller have similar characteristics along the radial direction, and there is an aggregation phenomenon in the impeller center. A certain degree of inflation enhances the macroscopic mixing process of turbulent vortices, promotes the particle suspension effect inside the container, and improves the material transport efficiency inside the mixing space. Relevant research results can provide theoretical references for the material transport mechanism, flow pattern tracking models, and energy transfer and can also provide technical support for chemical process separation, food processing, battery homogenate mixing, and other production processes.

The escalating global concern for sustainable development necessitates an in-depth understanding of the role of renewable energy projects. Evaluating their impact on economic, environmental, and social sustainability is of significant importance. In this study, the impact of green energy projects on economic, environmental, and social sustainability across APEC countries from 2010 to 2021 is comprehensively assessed using machine learning models. The employed machine learning models revealed associations between key variables and sustainability implications of green energy projects. Renewable energy consumption emerged as a significant contributor to economic performance, scoring a compelling importance score of 0.34. Concurrently, fossil fuel energy consumption and urban population were identified as key influencers on environmental outcomes and social impacts, respectively, with importance scores of 0.36 and 0.42. The empirical evidence presented in this research underscores the pivotal role of renewable energy projects in driving economic development, counteracting environmental harm, and facilitating urban electricity access, while also noting the counteracting effect of fossil fuel consumption. The study’s outcomes are intended to guide future research directions and inform policy formulations, contributing significantly to global sustainability discourse.

The chemical industry is a typical high-carbon emitting industry, and achieving the goal of net zero emissions by 2050 is challenging. Therefore, metal chemical enterprises have to explore a special path of low-carbon development. This article conducted a case study on a Chinese metal chemical production enterprise with a processing scale of 28,000 t/year. Starting from the analysis of energy consumption carbon emissions, this article used available statistical data at the enterprise level to build a carbon emission estimation model for the enterprise combining different emission categories. Moreover, we also calculated the carbon emissions and carbon emission intensity of the enterprise from 2014 to 2022. Further quantitative analyses on the impact of production scale, energy efficiency, energy structure, and emission coefficient on carbon increment were also conducted using a logarithmic mean divisia index (LMDI) model. The results showed that the reduction in carbon emissions of the enterprise during the research period was due to the improvement of energy efficiency, while the production scale and energy structure served as important driving factors. Based on the results, this article proposes some policy suggestions on the future direction and focus of the enterprise’s carbon reduction work.

Electrical systems consist of varied components that are used for power distribution, supply, and transfer. During transmission, component failures occur as a result of signal interruptions and peak utilization. Therefore, fault diagnosis should be performed to prevent fluctuations in the power distribution. This article proposes a fluctuation-reducing fault diagnosis method (FRFDM) for use in power distribution networks. The designed method employs fuzzy linear inferences to identify fluctuations in electrical signals that occur due to peak load demand and signal interruptions. The fuzzy process identifies the fluctuations in electrical signals that occur during distribution intervals. The linear relationship between two peak wavelets throughout the intervals are verified across successive distribution phases. In this paper, non-recurrent validation for these fluctuations is considered based on the limits found between the power drop and failure. This modification is used for preventing surge-based faults due to external signals. The inference process hinders the distribution of new devices and re-assigns them based on availability and the peak load experienced. Therefore, the device from which the inference outputs are taken is non-linear, and the frequently employed wavelet transforms are recommended for replacement or diagnosis. This method improves the fault detection process and ensures minimal distribution failures.